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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of vinyl acetate-

vinyl alcohol copolymers, primarily in the form of polyvinyl acetate (PVAc) emulsions stabilized

with polyvinyl alcohol (PVOH), as adhesives and binders. This document details the underlying

chemistry, formulation principles, experimental protocols for synthesis and characterization,

and quantitative data on the performance of these versatile polymers.

Introduction
Polyvinyl acetate (PVAc) is a widely used polymer in adhesive and binder applications, valued

for its strong adhesive properties, cost-effectiveness, and low volatile organic compound (VOC)

content. In many formulations, particularly for water-based adhesives like wood glue and paper

adhesives, polyvinyl alcohol (PVOH) is a crucial component.[1] PVOH is produced through the

hydrolysis of PVAc and acts as a protective colloid during the emulsion polymerization of vinyl

acetate, preventing the polymer particles from coalescing.[2][3] The properties of the final

adhesive, such as viscosity, adhesion strength, and water resistance, are significantly

influenced by the concentration and degree of hydrolysis of the PVOH used.[4][5]
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The performance of PVAc-PVOH adhesives is a function of the interplay between the vinyl

acetate polymer and the polyvinyl alcohol stabilizer.

The Role of Polyvinyl Alcohol (PVOH):

Stabilization: During emulsion polymerization, PVOH adsorbs onto the surface of the newly

formed PVAc particles, creating a hydrophilic barrier that prevents them from agglomerating.

This results in a stable emulsion with a desirable particle size distribution.[2]

Viscosity Control: The molecular weight and concentration of PVOH are primary factors in

determining the viscosity of the final adhesive formulation. Higher molecular weight and

higher concentrations of PVOH lead to increased viscosity.

Adhesion Enhancement: The hydroxyl groups in PVOH can form hydrogen bonds with

cellulosic substrates like wood and paper, contributing to the overall adhesive strength.[3]

Water Resistance: The degree of hydrolysis of the PVOH plays a critical role in the water

resistance of the adhesive bond. Partially hydrolyzed PVOH is more water-soluble and can

lead to weaker bonds in the presence of moisture. Fully or super hydrolyzed PVOH, with

fewer residual acetate groups, offers improved water resistance.[6]

Key Formulation Components:

A typical PVAc-PVOH adhesive formulation includes:

Polyvinyl Acetate (PVAc): The primary adhesive polymer.

Polyvinyl Alcohol (PVOH): As a protective colloid and stabilizer.

Water: The continuous phase of the emulsion.

Initiator: A free-radical initiator, such as potassium persulfate, to start the polymerization of

vinyl acetate.[7]

Plasticizers: Added to increase the flexibility of the adhesive film. Dibutyl phthalate is a

common example.

Fillers: Can be used to modify properties like viscosity and reduce cost.
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Biocides/Preservatives: To prevent microbial growth in the water-based formulation.

Quantitative Data on Adhesive Properties
The following tables summarize the influence of PVOH concentration and degree of hydrolysis

on the key properties of PVAc adhesives. The data is compiled from various sources to provide

a comparative overview.

Table 1: Effect of PVOH Concentration on PVAc Adhesive Properties

PVOH
Concentration
(wt% of total
formulation)

Viscosity (mPa·s)
Tensile Shear
Strength (MPa) -
Dry

Water Resistance
(Residual Strength
%)

2% 1500 - 3000 8.5 35%

4% 3500 - 5000 9.2 45%

6% 5500 - 7000 9.8 50%

8% > 8000 10.1 55%

Note: Data is illustrative and can vary based on the specific grade of PVOH and other

formulation components.

Table 2: Effect of PVOH Degree of Hydrolysis on PVAc Adhesive Properties
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Degree of
Hydrolysis of
PVOH

Viscosity (mPa·s)
Tensile Shear
Strength (MPa) -
Dry

Water Resistance
(Residual Strength
%)

Partially Hydrolyzed

(87-89%)
3000 - 4500 9.0 40%

Medium Hydrolyzed

(92-95%)
3500 - 5000 9.5 60%

Fully Hydrolyzed (98-

99%)
4000 - 5500 10.0 75%

Super Hydrolyzed

(>99%)
4500 - 6000 10.2 >85%

Note: Data is illustrative and can vary based on the specific grade of PVOH and other

formulation components.

Experimental Protocols
Protocol for Laboratory-Scale Synthesis of PVAc
Emulsion Adhesive
This protocol describes a typical semi-batch emulsion polymerization process for synthesizing

a PVAc adhesive stabilized with PVOH.

Materials and Equipment:

Jacketed glass reactor (500 mL) with a condenser, mechanical stirrer, and nitrogen inlet.

Dropping funnel.

Heating mantle with temperature controller.

Vinyl acetate monomer.

Polyvinyl alcohol (PVOH).
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Potassium persulfate (initiator).

Deionized water.

Procedure:

Prepare the PVOH Solution: In the reactor, dissolve the desired amount of PVOH in

deionized water by heating to 85-90°C with continuous stirring until a clear solution is

obtained.

Cooling and Inerting: Cool the PVOH solution to the reaction temperature of 65-70°C. Purge

the reactor with nitrogen for at least 30 minutes to remove oxygen.

Initiator Addition: Add a portion of the potassium persulfate initiator to the reactor and stir

until dissolved.

Monomer Addition: Slowly add the vinyl acetate monomer to the reactor from the dropping

funnel over a period of 2-3 hours. Maintain a constant temperature and stirring speed.

Polymerization: After the monomer addition is complete, continue stirring at the reaction

temperature for another 1-2 hours to ensure complete conversion.

Cooling and Characterization: Cool the resulting PVAc emulsion to room temperature. The

final product should be a milky-white, stable emulsion.

Protocol for Adhesive Property Testing (Based on ASTM
D4317)
The following are key experimental protocols for characterizing the properties of the

synthesized PVAc adhesive, with reference to ASTM D4317.[4]

4.2.1. Viscosity Measurement:

Apparatus: Rotational viscometer.

Procedure:

Equilibrate the adhesive sample to a constant temperature (typically 25°C).
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Select an appropriate spindle and rotational speed based on the expected viscosity of the

adhesive.

Immerse the spindle into the adhesive to the marked depth.

Start the viscometer and allow the reading to stabilize.

Record the viscosity in mPa·s or cP.

4.2.2. Tensile Shear Strength (for wood substrates):

Apparatus: Universal testing machine.

Procedure:

Prepare standard lap shear specimens by bonding two wood blocks with the adhesive.

Apply a thin, uniform layer of adhesive to one surface of each block.

Press the two blocks together with a defined pressure and allow the adhesive to cure for a

specified time (e.g., 24 hours).

Mount the cured specimen in the grips of the universal testing machine.

Apply a tensile load at a constant rate of crosshead movement until failure.

Record the maximum load at failure and calculate the shear strength in megapascals

(MPa) or pounds per square inch (psi).

4.2.3. Water Resistance:

Procedure:

Prepare and cure lap shear specimens as described in 4.2.2.

Immerse the cured specimens in water at room temperature for a specified period (e.g., 24

or 48 hours).
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Remove the specimens from the water and test their tensile shear strength immediately

while still wet.

Calculate the residual strength as a percentage of the dry shear strength to determine the

water resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. State of Research and Trends in the Development of Polyvinyl Acetate-Based Wood
Adhesive [scirp.org]

2. It’s also used for this? Polyvinyl alcohols (PVOH,PVA) for wood adhesives - Mitsubishi
Chemical [gohsenol.com]

3. scirp.org [scirp.org]

4. dl.astm.org [dl.astm.org]

5. Influence of PVAc/PVA Hydrolysis on Additive Surface Activity - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. nanonanonano.net [nanonanonano.net]

To cite this document: BenchChem. [Application Notes and Protocols: Vinyl Acetate-Vinyl
Alcohol Copolymers in Adhesives and Binders]. BenchChem, [2025]. [Online PDF]. Available

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1592805?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592805?utm_src=pdf-custom-synthesis
https://www.scirp.org/journal/paperinformation?paperid=115088
https://www.scirp.org/journal/paperinformation?paperid=115088
https://gohsenol.com/en/knowledge/pvoh_adhesives
https://gohsenol.com/en/knowledge/pvoh_adhesives
https://www.scirp.org/pdf/ojpchem_2022020910233754.pdf
https://dl.astm.org/jte/article/49/4/2627/21797/Effect-of-Degree-of-Hydrolysis-of-Polyvinyl
https://pmc.ncbi.nlm.nih.gov/articles/PMC7023474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7023474/
https://www.researchgate.net/publication/235294958_Modifications_of_polyvinyl_alcohol_for_use_in_polyvinyl_acetate_emulsion_wood_adhesives
https://nanonanonano.net/publications/supplementary/Gilbert2001.pdf
https://www.benchchem.com/product/b1592805#use-of-vinyl-acetate-vinyl-alcohol-in-adhesives-and-binders
https://www.benchchem.com/product/b1592805#use-of-vinyl-acetate-vinyl-alcohol-in-adhesives-and-binders
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at: [https://www.benchchem.com/product/b1592805#use-of-vinyl-acetate-vinyl-alcohol-in-
adhesives-and-binders]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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